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Compound of Interest

Compound Name: 5-Aminoisophthalic acid

Cat. No.: B145744 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 5-
Aminoisophthalic acid, ensuring compliance with standard laboratory safety protocols. The

procedures outlined are designed for researchers, scientists, and drug development

professionals to manage this chemical waste safely and effectively.

Immediate Safety and Hazard Information
5-Aminoisophthalic acid is a chemical that requires careful handling due to its potential health

effects. It is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and may

cause respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE): Before handling 5-Aminoisophthalic acid for any

purpose, including disposal, ensure the following PPE is worn:

Gloves: Chemically compatible gloves to prevent skin contact.[5]

Eye Protection: Safety glasses or goggles to prevent eye irritation.[5]

Lab Coat: To protect from skin exposure.

Respiratory Protection: Use in a well-ventilated area.[6] If generating dust, a dust respirator

is recommended.[6]
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The following table summarizes the hazard classifications for 5-Aminoisophthalic acid
according to the Globally Harmonized System (GHS).

Hazard Class Category Description

Acute Oral Toxicity Category 4 Harmful if swallowed[1][2][3]

Skin Corrosion/Irritation Category 2 Causes skin irritation[1][2][3][5]

Serious Eye Damage/Irritation Category 2
Causes serious eye irritation[1]

[2][3][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation[1][2][3]

Step-by-Step Disposal Protocol
Disposal of 5-Aminoisophthalic acid must be handled as hazardous chemical waste.[4] Do

not dispose of this chemical down the drain or in regular trash.[2][7]

Step 1: Waste Collection at the Point of Generation
Designate a Waste Container:

Select a container that is chemically compatible with 5-Aminoisophthalic acid. The

original product container is often a suitable choice if it is in good condition.[8]

Ensure the container is free from damage, has a secure, leak-proof closure, and is

appropriately sized for the expected volume of waste.[9]

Never use foodstuff containers for hazardous waste storage.[8]

Collect the Waste:

For solid waste (e.g., residual powder, contaminated weigh boats), carefully transfer it into

the designated hazardous waste container.[2][3]

Use dry clean-up procedures; sweep or shovel the material carefully to avoid generating

dust.[6]
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For contaminated lab supplies (e.g., gloves, wipes), place them in the same designated

container.

Step 2: Labeling the Waste Container
Properly label the waste container immediately upon adding the first piece of waste. The label

should include:

The words "Hazardous Waste".

The full chemical name: "5-Aminoisophthalic Acid".

The specific hazards (e.g., "Irritant," "Harmful if Swallowed").

The date when waste was first added to the container.

Step 3: Segregation and Storage in a Satellite
Accumulation Area (SAA)

Incompatible Materials: Store 5-Aminoisophthalic acid waste away from incompatible

materials, particularly strong oxidizing agents.[3][8]

Storage Location:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA),

which must be at or near the point of waste generation.[8][10]

Keep the container closed at all times, except when adding waste.[10][11]

The SAA should be a well-ventilated area.[9]

Inspection: Inspect the SAA weekly to check for any leaks or container degradation.[8][9]

Step 4: Arranging for Final Disposal
Contact EH&S: Once the waste container is full or has been in the SAA for the maximum

allowed time (often up to one year, but institutional policies may vary), contact your

institution's Environmental Health & Safety (EH&S) department for waste pickup.[8][10]
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Disposal Method: Do not attempt to dispose of the waste yourself. The waste must be

handled by a licensed waste disposal company arranged by your institution.[5] This ensures

disposal is in accordance with all federal, state, and local regulations.[5][10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 5-Aminoisophthalic acid in a laboratory setting.
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Caption: Workflow for the safe disposal of 5-Aminoisophthalic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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